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Compound of Interest

Compound Name: Dibromoborane

Cat. No.: B081526

For immediate release: The safe and compliant disposal of dibromoborane, a reactive and
hazardous chemical, is a critical aspect of laboratory safety. This guide provides essential,
step-by-step procedures for the proper handling and disposal of dibromoborane and its
common complexes, such as the dibromoborane dimethyl sulfide complex. Adherence to
these protocols is imperative for personnel safety, environmental protection, and regulatory
compliance.

Essential Safety and Handling Information

Dibromoborane and its complexes are highly reactive and require careful handling in a
controlled laboratory environment.[1][2] They are sensitive to moisture and air, and can react
violently with water to release flammable gases. It is crucial to work in a well-ventilated area,
preferably under an inert atmosphere in a fume hood, and to wear appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat.[3][4]

Key Data for Dibromoborane Dimethyl Sulfide Complex

For quick reference, the following table summarizes key quantitative and safety data for the
commonly used dibromoborane dimethyl sulfide complex.
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Property

Value

Source(s)

Chemical Formula

(CH3)2S - BHBr2

Molecular Weight

233.76 g/mol

Appearance

Liquid or solid

Concentration (as solution)

Typically 1.0 M in
dichloromethane or toluene

Density (1.0M in CH2ClI2)

1.415 g/mL at 25 °C

Flash Point

26 - 27 °C (78.8 - 80.6 °F) -

closed cup

Hazard Classifications

Flammable, Water-reactive,

Skin Corrosion, Eye Damage

Storage Class

4.3 - Hazardous materials
which set free flammable

gases upon contact with water

Incompatible Materials

Water, moist air, strong

oxidizing agents, strong bases

Step-by-Step Disposal Protocol

The primary method for the disposal of dibromoborane involves controlled neutralization

through hydrolysis, followed by disposal as hazardous waste. This procedure should only be

carried out by trained personnel in a properly equipped laboratory.

Waste Collection and Segregation

 |dentify and Segregate: All waste containing dibromoborane, including unreacted material,

contaminated solvents, and labware (e.g., pipette tips, vials), must be treated as hazardous

waste.[6] Keep this waste stream separate from other chemical waste, particularly non-

halogenated organic waste.[7]

» Containerization: Collect all dibromoborane waste in a designated, compatible, and clearly

labeled, sealed container.[4] The container should be stored in a cool, dry, and well-
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ventilated area, away from incompatible materials.[5]

Neutralization of Small Quantities of Dibromoborane
Waste

For small residual amounts of dibromoborane in reaction vessels, a controlled quenching and
hydrolysis procedure can be performed.

Experimental Protocol:

 Inert Atmosphere: Ensure the reaction vessel containing the dibromoborane residue is
under an inert atmosphere (e.g., nitrogen or argon) and cooled in an ice bath.

Slow Addition of a Protic Solvent: Slowly add a cold, less reactive protic solvent such as
isopropanol or butanol to the cooled reaction mixture with stirring. This will react with the
dibromoborane in a more controlled manner than water.

Controlled Hydrolysis: Once the initial reaction has subsided, slowly and cautiously add
water dropwise to the mixture to ensure complete hydrolysis of any remaining borane
species. Diborane, a related compound, hydrolyzes to form boric acid and hydrogen gas.[8]
Be aware of potential gas evolution (hydrogen).

Neutralization: After complete hydrolysis, check the pH of the aqueous layer. If acidic,
neutralize with a dilute base solution, such as sodium bicarbonate or sodium hydroxide, until
the pH is near neutral.

Waste Collection: The resulting mixture should be collected in a properly labeled hazardous
waste container for halogenated organic waste.[7]

Disposal of Bulk Quantities and Contaminated Materials

» Professional Disposal: Do not attempt to neutralize bulk quantities of dibromoborane.
These should be disposed of through your institution's Environmental Health and Safety
(EHS) department or a licensed chemical waste disposal contractor.[3][7]

o Contaminated Labware: Disposable items contaminated with dibromoborane should be
collected in a sealed, labeled container and disposed of as hazardous waste.[6] Reusable
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glassware should be decontaminated using the neutralization procedure described above
before cleaning.

o Empty Containers: Original containers must be triple-rinsed with a suitable inert solvent (e.g.,
dichloromethane). The rinsate must be collected as hazardous waste. The rinsed container
can then be managed according to institutional guidelines.[6]

Accidental Spill Cleanup

In the event of a spill, evacuate the area and ensure adequate ventilation.[3] Remove all
sources of ignition.[2] Absorb the spill with an inert, dry material (e.g., sand or earth) and place
it in a sealed container for disposal as hazardous waste.[2] Do not use water to clean up a spill
of unreacted dibromoborane.[2]

Disposal Workflow Diagram

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of dibromoborane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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